4-Cyclopropoxy-N-methylpyridin-3-amine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-N-methylpyridin-3-amine
• InChI: InChI=1S/C9H12N2O/c1-10-8-6-11-5-4-9(8)12-7-2-3-7/h4-7,10H,2-3H2,1H3
• InChI Key: SNSHJCZJJJDXEV-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CN=C1)OC2CC2

Description

4-Cyclopropoxy-N-methylpyridin-3-amine is a pyridine derivative featuring a cyclopropoxy substituent at the 4-position and an N-methylamine group at the 3-position. These compounds often exhibit unique physicochemical and pharmacological properties due to the strain of the cyclopropane ring and the electronic effects of substituents on the pyridine core .

Preparation Methods

The synthesis of 4-Cyclopropoxy-N-methylpyridin-3-amine typically involves the Suzuki cross-coupling reaction. This method is known for its efficiency in forming carbon-carbon bonds under mild conditions. The reaction involves the coupling of 5-bromo-2-methylpyridin-3-amine with cyclopropylboronic acid in the presence of a palladium catalyst . The reaction conditions usually include a base such as potassium carbonate and a solvent like tetrahydrofuran (THF). The reaction is carried out under an inert atmosphere, typically nitrogen or argon, to prevent oxidation.

Chemical Reactions Analysis

4-Cyclopropoxy-N-methylpyridin-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide. The oxidation typically occurs at the methylamine group, leading to the formation of corresponding amides or nitriles.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4). These reactions often target the pyridine ring, reducing it to piperidine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, especially at the positions ortho and para to the nitrogen atom. Common reagents include alkyl halides and acyl chlorides, leading to the formation of various substituted derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with potassium permanganate can yield amides, while reduction with LiAlH4 can produce piperidine derivatives.

Scientific Research Applications

4-Cyclopropoxy-N-methylpyridin-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology: This compound is studied for its potential biological activities, including its interactions with enzymes and receptors. It can serve as a lead compound in drug discovery and development.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of neurological disorders. Its ability to interact with specific molecular targets makes it a candidate for drug development.

Industry: In the industrial sector, it is used in the synthesis of specialty chemicals and materials. Its reactivity and stability make it suitable for various applications, including the production of polymers and coatings.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-N-methylpyridin-3-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby altering cellular processes. The exact pathways and molecular targets are still under investigation, but its structure suggests potential interactions with neurotransmitter receptors and ion channels .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares 4-Cyclopropoxy-N-methylpyridin-3-amine with structurally related compounds from the evidence, focusing on substituents and key properties:

Compound Name	Substituents on Pyridine Core	Key Features	Reference
4-Cyclopropoxy-N-methylpyridin-3-amine	4-cyclopropoxy, 3-(N-methylamine)	Cyclopropoxy group (electron-donating), methylamine (basic site)	N/A
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyrazole ring fused to pyridine, cyclopropylamine	Higher rigidity due to fused pyrazole; lower solubility in polar solvents
N-(Pyridin-3-ylmethyl)cyclopropanamine	Cyclopropanamine linked via methylene to pyridine	Flexible linker; potential for enhanced hydrogen bonding
4-Methyl-3-nitropyridin-2-amine	4-methyl, 3-nitro	Nitro group (electron-withdrawing); reduced basicity compared to amines
N-Cyclopropylmethyl-imidazo[1,2-a]pyridine derivative	Imidazo[1,2-a]pyridine core, cyclopropylmethyl	Extended aromatic system; likely higher binding affinity to biological targets

Key Observations:

• Cyclopropane Position and Linkage : The cyclopropane moiety in 4-Cyclopropoxy-N-methylpyridin-3-amine is oxygen-linked, unlike nitrogen-linked analogs (e.g., N-cyclopropyl derivatives in ). This oxygen linkage may enhance polarity and hydrogen-bonding capacity compared to direct N-cyclopropyl groups.
• Electronic Effects : The cyclopropoxy group is electron-donating, which contrasts with electron-withdrawing substituents like nitro groups in 4-Methyl-3-nitropyridin-2-amine . This difference could influence reactivity in substitution reactions or interactions with biological targets.
• Rigidity vs.

Physicochemical and Spectral Properties

• Melting Points : N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine has a melting point of 104–107°C , while nitro-substituted analogs (e.g., 4-Methyl-3-nitropyridin-2-amine) typically exhibit higher melting points due to stronger intermolecular interactions .
• Spectroscopy :
  • ¹H NMR : Cyclopropane protons resonate near δ 0.5–1.5 ppm (e.g., δ 0.5–1.0 in ).
  • HRMS : Molecular ion peaks (e.g., [M+H]⁺ at m/z 215 for ) confirm molecular weights.

Pharmacological and Application Insights

• Kinase Inhibition : Imidazo[1,2-a]pyridine derivatives () are explored as kinase inhibitors due to their planar aromatic systems .
• CNS Targets : Flexible amines like N-(pyridin-3-ylmethyl)cyclopropanamine () may cross the blood-brain barrier, making them candidates for neurological therapies .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4-cyclopropoxy-N-methylpyridin-3-amine, and how can reaction efficiency be monitored?

• Methodology : Cyclopropanamine derivatives are typically synthesized via nucleophilic substitution or coupling reactions. For example, cyclopropanamine can react with halogenated pyridine precursors under reflux in polar aprotic solvents (e.g., DMF or DMSO) with cesium carbonate as a base and copper(I) bromide as a catalyst . Reaction progress is monitored using TLC (alumina plates, visualized with UV) and NMR spectroscopy. For instance, in analogous syntheses, intermediates are characterized by observing the disappearance of aldehyde protons (δ 9–10 ppm in $^1$H-NMR) and the emergence of imine or amine signals .

Q. Which analytical techniques are critical for characterizing 4-cyclopropoxy-N-methylpyridin-3-amine?

• Methodology :

• NMR Spectroscopy : $^1$H and $^13$C NMR are essential for confirming regioselectivity and cyclopropane ring integrity. For example, cyclopropane protons typically resonate at δ 0.5–1.5 ppm, while pyridinamine protons appear at δ 7–8.5 ppm .
• HRMS (ESI) : Validates molecular weight with precision (e.g., calculated vs. observed m/z values within ±0.001 Da) .
• FTIR : ATR-FTIR confirms functional groups, such as C-O-C (cyclopropoxy, ~1250 cm$^{-1}$) and N-H stretches (~3300 cm$^{-1}$) .

Q. How can crystallographic data resolve ambiguities in the compound’s molecular structure?

• Methodology : Single-crystal X-ray diffraction (SCXRD) with SHELXL refinement provides definitive bond lengths and angles. For pyridine derivatives, key parameters include the dihedral angle between the pyridine ring and cyclopropane group (typically 60–90°) and hydrogen-bonding patterns. Tools like ORTEP-3 visualize thermal ellipsoids to assess structural rigidity .

Advanced Research Questions

Q. How can reaction conditions be optimized to mitigate side reactions during cyclopropane ring formation?

• Methodology : Cyclopropanation via [2+1] cycloaddition or Simmons-Smith reactions often competes with ring-opening. Kinetic studies using in-situ FTIR or HPLC can identify intermediates. For example, excess cyclopropanamine (1.5–2 eq.) and low temperatures (0–5°C) suppress hydrolysis of reactive intermediates. Contradictory evidence exists regarding solvent choice: DMSO enhances reaction rates but may promote decomposition, while THF offers slower but cleaner reactions .

Q. What computational methods predict the compound’s reactivity in nucleophilic aromatic substitution?

• Methodology : Density Functional Theory (DFT) at the B3LYP/6-31G(d) level calculates activation energies for substitution at the pyridine C4 position. Fukui indices identify nucleophilic attack sites, while Natural Bond Orbital (NBO) analysis reveals charge distribution. MD simulations (e.g., AMBER) model solvation effects, showing polar solvents stabilize transition states .

Q. How to address discrepancies in $^13$C NMR chemical shifts between experimental and predicted data?

• Methodology :

• Prediction Tools : Software like ACD/Labs or ChemDraw estimates shifts but may fail for strained systems like cyclopropanes.
• Empirical Corrections : Compare with structurally similar compounds (e.g., 4-methoxy-N-methylpyridin-3-amine) and apply additive substituent effects. For cyclopropoxy groups, a +3–5 ppm upfield shift for adjacent carbons is typical due to ring strain .

Q. What strategies validate the compound’s stability under biological assay conditions?

• Methodology :

• Forced Degradation Studies : Expose the compound to pH extremes (1–13), oxidative stress (H$_2$O$_2$), and UV light. Monitor degradation via LC-MS/MS.
• Metabolic Stability : Incubate with liver microsomes (human/rat) and quantify parent compound depletion using UPLC-QTOF. Cyclopropanes are generally resistant to CYP450 oxidation but may undergo ring-opening in acidic lysosomes .